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Compound of Interest

Compound Name: cyclobutanecarbonitrile

Cat. No.: B1293925

Introduction: The Synthetic Utility and Inherent
Risks of Cyclobutanecarbonitrile

Cyclobutanecarbonitrile (CAS No. 4426-11-3) is a versatile intermediate in organic synthesis,
prized for its unique four-membered carbon ring and reactive nitrile group.[1][2] This structure
makes it a valuable building block in the development of novel pharmaceuticals and
agrochemicals.[1][2] However, its utility is counterbalanced by significant health and safety risks
inherent to its chemical nature as a flammable and toxic organic nitrile.[3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the safe handling, storage, use, and disposal of
cyclobutanecarbonitrile. Adherence to these protocols is critical to mitigate risks and ensure
a safe laboratory environment. The procedures outlined below are grounded in established
safety principles and regulatory guidelines, emphasizing a proactive approach to risk

management.

Hazard Identification and Risk Assessment

A thorough understanding of the hazards associated with cyclobutanecarbonitrile is the
foundation of safe laboratory practice. The primary risks are categorized as acute toxicity,
flammability, and potential for hazardous reactions.

1.1. Summary of Hazards
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Hazard Classification

Description

GHS Hazard Statement(s)

Harmful if swallowed, in
contact with skin, or if inhaled.

[3] Organic nitriles can be

H302, H312, H332: Harmful if

Acute Toxicity ) swallowed, in contact with skin,
metabolized to release o
_ _ if inhaled.[3]
cyanide, a potent cellular toxin.
[5]
Flammable liquid and vapor.[3] o
N ) H226: Flammable liquid and
Flammability Vapors can form explosive

mixtures with air.[3]

vapor.[3]

Skin & Eye lrritation

May cause skin and serious

eye irritation.[6]

H315: Causes skin irritation.
H319: Causes serious eye

irritation.[6]

Respiratory Irritation

May cause respiratory

irritation.[6]

H335: May cause respiratory

irritation.[6]

1.2. Physicochemical Properties for Risk Evaluation
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Property

Value

Significance for Safety

Molecular Formula

CsH7N[3]

Molecular Weight 81.12 g/mol [3] -
Colorless to pale yellow i ) o
Appearance o Visual identification.
liquid[1][7]
Boiling Point 144 - 146 °C[3][7] Indicates volatility.
A relatively low flash point
indicates a significant fire
Flash Point 42 °C (107.6 °F)[7] hazard at temperatures
commonly found in
laboratories.[7]
Density 0.868 g/cm?3[7] -
N ] ) Important for spill cleanup and
Solubility Slightly soluble in water.[7][8]

waste disposal procedures.

The Hierarchy of Controls: A Proactive Safety

Framework

To effectively manage the risks associated with cyclobutanecarbonitrile, a multi-layered

approach based on the hierarchy of controls is mandatory. This framework prioritizes the most

effective control measures to minimize exposure.
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Hierarchy of Controls for Cyclobutanecarbonitrile

Elimination (Most Effective)

Not feasible as the molecule is required e L Al o Coniok

Substitution
Investigate less hazardous alternatives if possible

Engineering Controls
Chemical fume hood, ventilation

Administrative Controls
SOPs, training, designated areas

Personal Protective Equipment (Least Effective)
Gloves, goggles, lab coat
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Figure 2. Emergency Response Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling of
Cyclobutanecarbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293925#laboratory-safety-procedures-for-handling-
cyclobutanecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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